1-Chloro-4-dodecylbenzene
Description
1-Chloro-4-dodecylbenzene is a chlorinated aromatic compound featuring a chlorine atom at the para position and a dodecyl (12-carbon alkyl) chain.
Properties
CAS No. |
101874-34-4 |
|---|---|
Molecular Formula |
C18H29Cl |
Molecular Weight |
280.9 g/mol |
IUPAC Name |
1-chloro-4-dodecylbenzene |
InChI |
InChI=1S/C18H29Cl/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17/h13-16H,2-12H2,1H3 |
InChI Key |
USIYBUYBZOVDPD-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCC1=CC=C(C=C1)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares key parameters of 1-Chloro-4-dodecylbenzene with structurally related compounds from the evidence:
Notes:
- Hydrophobicity : The dodecyl chain in this compound likely enhances its lipophilicity compared to smaller substituents (e.g., chloromethyl in 4-Chlorobenzyl chloride) .
- Reactivity : Chlorine in this compound is less reactive than the chloromethyl group in 4-Chlorobenzyl chloride, which undergoes nucleophilic substitution more readily .
- Regulatory Status : 1-(2-Chloroethoxy)-4-dodecylbenzene is listed in EINECS and EC Inventory, suggesting similar regulatory scrutiny for the target compound .
Functional and Application Differences
- Surfactant Potential: The dodecyl chain in this compound may confer surfactant-like properties, unlike 4-Chlorobenzyl chloride, which is used as a reactive intermediate in pharmaceutical synthesis .
- Thermal Stability : Long alkyl chains (e.g., dodecyl) improve thermal stability compared to halogenated short-chain analogs like 1-(Bromophenylmethyl)-4-chlorobenzene .
- Toxicity Profile : Compounds with bulky alkyl chains (e.g., dodecyl) may exhibit lower acute toxicity due to reduced bioavailability compared to smaller, more reactive molecules like 4-Chlorobenzyl chloride .
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